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Compound of Interest |

Compound Name: 2,5-Diethylpyrazine

CAS No.: 13238-84-1

\ J

Technical Profile: 2,5-Diethylpyrazine

High-Performance Flavor Intermediate & Alkylpyrazine Standard[1][2][3]

Executive Summary

2,5-Diethylpyrazine is a symmetric alkylpyrazine widely utilized in the flavor and fragrance
industry for its potent "roasted" and "nutty" sensory characteristics. Unlike its lower homolog
(2,5-dimethylpyrazine), the diethyl derivative offers a deeper, more lipophilic profile with a lower
volatility, making it critical for high-temperature food processing applications (Maillard reaction
mimics) and complex fragrance formulations. This guide details its physical constants,
validated synthesis via self-condensation, and handling requirements.

Chemical Identity & Structural Analysis

The symmetry of the 2,5-diethyl substitution pattern confers specific stability and spectral
characteristics distinct from its 2,3- and 2,6-isomers.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b083868?utm_src=pdf-interest
https://www.researchgate.net/publication/221895210_Identification_of_Tartary_Buckwheat_Tea_Aroma_Compounds_with_Gas_Chromatography-Mass_Spectrometry
https://mww.hsp-pharma.com/apis-and-intermediates/2-5-diethylpyrazine-cas-13238-84-1.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8853897.htm
https://www.benchchem.com/product/b083868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Detail

IUPAC Name 2,5-Diethylpyrazine

CAS Registry Number 13238-84-1

Molecular Formula CsH12N2

Molecular Weight 136.19 g/mol

SMILES CCC1=CN=C(C=N1)CC

InChl Key WAVOLMBVDCRBGR-UHFFFAOYSA-N

Structural Visualization

The following diagram illustrates the symmetric substitution pattern which dictates its dipole
moment and packing efficiency.

Figure 1: Connectivity graph of 2,5-diethylpyrazine showing the symmetric placement of ethyl
groups at positions 2 and 5.

Physicochemical Profile

The following data represents the consensus of experimental values. Note that while some
databases cite a high melting point (likely an error referring to a salt form), the free base is a
liquid at ambient conditions.
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Property Value Notes/Conditions

Physical State Liquid Clear, colorless to pale yellow
Boiling Point 187-189 °C @ 760 mmHg [1, 2]

Density 0.962 g/mL @ 25 °C [3]

Refractive Index (
1.498 @ 20 °C [3]
)

Values vary; handle as

Flash Point ~72 °C (Closed Cup) )
combustible [3]
N Estimated; moderately soluble
Solubility (Water) ~1645 mg/L ]
Solubility (Organic) Miscible Ethanol, Propylene Glycol, Oils
LogP (Octanol/Water) 1.71 Estimated; Lipophilic character

Organoleptic Properties

2,5-Diethylpyrazine is a high-impact aroma chemical.[1][2][4] Its threshold is significantly lower
than that of pyrazine itself, characteristic of alkyl-substituted derivatives.

e Primary Descriptors: Nutty, Roasted Hazelnut, Earthy, Potato-like.
» Secondary Nuances: Meaty, Coffee, Cocoa.[5]
e Odor Threshold: Low ppb range in water (approx. 10-100 ppb depending on matrix).

o Flavor Utility: Essential for reconstituting the flavor of roasted peanuts, coffee, and fried
potato products where "deep" roasted notes are required without the "green" notes of
methoxypyrazines.

Synthesis Protocol: Self-Condensation Route

The most efficient laboratory-scale synthesis involves the self-condensation of 1-amino-2-
butanone. This biomimetic route mirrors the formation of pyrazines in the Maillard reaction.
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Reaction Mechanism

Two molecules of 1-amino-2-butanone condense to form a dihydropyrazine intermediate, which

spontaneously oxidizes (dehydrogenates) to the aromatic pyrazine.

1-Amino-2-butanone x2 Self-Condensation . . . Spontaneous Oxidation Yield ~57% . :
[ (Hydrochloride) ]—b[ (2 H:0) ]—b( Dihydro-2,5-diethylpyrazine - Ha) 2,5-Diethylpyrazine

Click to download full resolution via product page

Figure 2: Synthesis pathway via self-condensation of alpha-amino ketones [4].

Experimental Procedure

Reagents: 1-aminobutan-2-one hydrochloride (1.0 eq), NaOH (2.2 eq), Methanol (Solvent).

Setup: 3-neck round bottom flask equipped with a reflux condenser and inert gas inlet
(Nitrogen).

Neutralization: Dissolve the amino ketone hydrochloride in methanol at 0°C. Slowly add
NaOH solution to liberate the free amine. Caution: Exothermic.

Condensation: Allow the mixture to warm to room temperature and stir for 12 hours. The
solution will darken as the pyrazine forms.

Work-up:
o Remove methanol under reduced pressure.
o Extract the residue with diethyl ether (3x).

o Wash combined organics with brine and dry over anhydrous

Purification: Distillation under reduced pressure (approx. 10 mmHg) is required to separate
the product from polymeric byproducts. Collect the fraction boiling at ~70-75°C (at 10 mmHg)
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[4].
Analytical Characterization (GC-MS)
For quality control and identification in complex matrices, use the following retention data.
e Column: DB-Wax (Polar) or equivalent.[6]
e Retention Index (RI): ~1425 (Polar), ~1090 (Non-polar/DB-5) [2, 5].
e Mass Spectrum (El, 70eV):
o Base Peak: m/z 136 (

) or 108 (loss of ethylene).

o Key Fragments: m/z 135 (M-1), m/z 121 (M-CH3), m/z 108.

o Interpretation: The stability of the molecular ion (136) is high due to the aromatic ring.

Safety & Handling

e GHS Classification:

o H227: Combustible liquid (if FP > 60°C). Note: Some sources suggest lower FP; treat as
Flammable (H226) to be safe.

o H302: Harmful if swallowed.[2]
o H315/H319: Causes skin and serious eye irritation.

o Storage: Store under inert atmosphere (Nitrogen/Argon) in a cool, dry place. Pyrazines are
hygroscopic and can degrade/oxidize upon prolonged exposure to air and light.

o PPE: Chemical-resistant gloves (Nitrile), safety goggles, and lab coat. Work in a fume hood
due to potent odor.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C123320&Mask=2000&Type=KOVATS-RI-POLAR-RAMP
https://mww.hsp-pharma.com/apis-and-intermediates/2-5-diethylpyrazine-cas-13238-84-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ The Good Scents Company. (2023). 2,5-Diethylpyrazine - Physical Properties and
Organoleptics. Retrieved from

¢ NIST Chemistry WebBook. (2023). Pyrazine, 2,5-diethyl- Spectral Data.[1][2][7][8][6][9] SRD
69. Retrieved from

¢ Hefei TNJ Chemical Industry Co. (2023). 2,5-Diethylpyrazine Technical Data Sheet.[2]
Retrieved from

+ Royal Society of Chemistry. (2025). Sustainable phosphate-catalyzed synthesis of non-
symmetric pyrazines. (Describing the dimerization of 1-aminobutan-2-one). Retrieved from

o Deakin University. (2021). Chemical and Sensory Analysis of Formulated Iced-Coffee.
(Retention indices and sensory thresholds). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2,5-diethylpyrazine physical properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b083868#2-5-
diethylpyrazine-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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